Cas no 1806020-85-8 (6-Chloro-5-difluoromethyl-nicotinic acid)

• Product Name: 6-Chloro-5-difluoromethyl-nicotinic acid
• CAS No: 1806020-85-8
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• MDL: MFCD25478844
• CID: 4926455
• PubChem ID: 122200814
• Update Time: 2025-10-25

6-Chloro-5-difluoromethyl-nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-difluoromethyl-nicotinic acid
• 6-Chloro-5-(difluoromethyl)pyridine-3-carboxylic acid
• OC(=O)c1cnc(Cl)c(c1)C(F)F
• 2-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid
• 1806020-85-8
• DB-197201
• EN300-248358
• 6-Chloro-5-(difluoromethyl)pyridine-3-carboxylicacid
• JVWBLWFEAXOUBC-UHFFFAOYSA-N
• Z1725979444

• MDL： MFCD25478844
• Inchi： 1S/C7H4ClF2NO2/c8-5-4(6(9)10)1-3(2-11-5)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： JVWBLWFEAXOUBC-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 206.9898624g/mol
• Monoisotopic Mass: 206.9898624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chloro-5-difluoromethyl-nicotinic acid

Introduction to 6-Chloro-5-difluoromethyl-nicotinic acid (CAS No. 1806020-85-8)

6-Chloro-5-difluoromethyl-nicotinic acid (CAS No. 1806020-85-8) is a novel and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 6-Chloro-5-difluoromethyl-nicotinic acid is defined by its core nicotinic acid framework, which is substituted with a chlorine atom at the 6-position and a difluoromethyl group at the 5-position. This specific arrangement of functional groups imparts distinct physicochemical properties to the molecule, including enhanced solubility and stability, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the multifaceted biological activities of 6-Chloro-5-difluoromethyl-nicotinic acid. One of the most notable areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary in vitro studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases. This inhibition potential suggests that 6-Chloro-5-difluoromethyl-nicotinic acid could be developed into a novel therapeutic agent for these conditions.

In addition to its enzymatic inhibition properties, 6-Chloro-5-difluoromethyl-nicotinic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby mitigating the inflammatory response. These findings open up new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic profile of 6-Chloro-5-difluoromethyl-nicotinic acid is another critical aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a good bioavailability, which is essential for ensuring that therapeutic concentrations are achieved in target tissues. Furthermore, its metabolic stability and low toxicity profile make it a promising candidate for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Chloro-5-difluoromethyl-nicotinic acid in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These trials are designed to assess the compound's pharmacokinetics and pharmacodynamics in a larger cohort of patients, providing valuable data for further development.

Beyond its therapeutic applications, 6-Chloro-5-difluoromethyl-nicotinic acid has also been explored as a tool compound in academic research. Its unique chemical structure and biological activities make it an excellent model for studying enzyme inhibition mechanisms and inflammatory pathways. Researchers are using this compound to gain deeper insights into the molecular mechanisms underlying various diseases, which can inform the design of more effective treatments.

In conclusion, 6-Chloro-5-difluoromethyl-nicotinic acid (CAS No. 1806020-85-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties position it as a valuable candidate for the development of new therapeutic agents targeting cancer, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.